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Compound of Interest

Compound Name: Trimethylstannyldimethylivinylsilan

Cat. No.: B1637970

Notice: A comprehensive search for the chemical compound designated by CAS number
17964-31-3 has yielded no specific information in publicly available databases and scientific
literature. This suggests that the provided CAS number may be incorrect, may refer to a
compound that is not widely documented, or could be an internal identifier not registered as a
formal CAS number.

For researchers, scientists, and drug development professionals seeking information on a
specific chemical entity, the accuracy of the CAS number is paramount for retrieving relevant
data. We recommend verifying the CAS number from a reliable source.

Should a corrected CAS number be provided, a full technical guide can be compiled,
encompassing the following sections as per the original request:

Physicochemical Properties

A comprehensive table summarizing key physicochemical properties would be presented here.
This would include, but not be limited to:
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Property Value Units Reference

Molecular Formula

Molecular Weight g/mol

IUPAC Name

Melting Point °C

Boiling Point °C

Solubility

pKa

LogP

Appearance

Biological Activity and Pharmacological Data

This section would detail the known biological effects and pharmacological parameters of the
compound. Data would be tabulated for clarity and ease of comparison.

Table 2.1: In Vitro Biological Activity

IC50 / EC50 . Cell Line /
Target Assay Type . Units Reference
I Ki System

Table 2.2: Pharmacokinetic Parameters
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Route of

Parameter Species Administrat Value Units Reference
ion

T1/2

Cmax

AUC

Clearance

Experimental Protocols

Detailed methodologies for key experiments cited in the literature would be provided in this
section to allow for replication and further investigation.

Example Protocol: In Vitro Kinase Assay

o Reagents: Alist of all necessary reagents, including the kinase, substrate, ATP, and buffer

components.

o Assay Procedure: Step-by-step instructions for preparing the reaction mixture, initiating the
reaction, and stopping the reaction.

o Data Analysis: Methods for quantifying kinase activity and calculating inhibitory constants
(e.g., IC50).

Signaling Pathways and Mechanisms of Action

Visual representations of any elucidated signaling pathways or mechanisms of action would be
included here. These diagrams would be generated using Graphviz (DOT language) to
illustrate the molecular interactions and logical relationships.

Example Diagram: Hypothetical Kinase Inhibition Pathway
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Caption: Hypothetical signaling pathway illustrating the inhibitory action of a compound on a
kinase.

Example Diagram: Experimental Workflow
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 To cite this document: BenchChem. [In-depth Technical Guide: Properties of CAS Number
17964-31-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1637970#cas-number-17964-31-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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